molecular formula C12H19NO B6228775 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol CAS No. 1862639-52-8

3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol

Cat. No. B6228775
CAS RN: 1862639-52-8
M. Wt: 193.3
InChI Key:
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Description

“3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol” is an organic compound that belongs to the family of alcohols . It is traditionally challenging to access and provides a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, ®-3-aminobutanol, a related compound, is synthesized in a three/four-step synthetic protocol using 4-Hydroxy 2-butanone as the starting material .


Molecular Structure Analysis

The molecular structure of “3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol” consists of a hydroxyl (OH) functional group on an aliphatic carbon atom . The SMILES string representation of the molecule is OCCC(C)(C)NC1=CC=CC=C1C .


Chemical Reactions Analysis

This compound is used as a chiral nucleophile in the total synthesis of benanomicin-pradimicin antibiotics . It was accessed via a recent publication reported by Baran and coworkers using an innovative hydroamination method .

Safety and Hazards

This compound is classified as a hazardous substance. It is harmful in contact with skin or if inhaled. It causes skin irritation, serious eye damage, and may cause respiratory irritation. It may also cause drowsiness and dizziness .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methylacetophenone", "2-methyl-3-butanone", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Condensation of 3-methylacetophenone and 2-methyl-3-butanone in the presence of ammonium acetate to form 3-methyl-1-(3-methylphenyl)butan-1,3-dione", "Step 2: Reduction of 3-methyl-1-(3-methylphenyl)butan-1,3-dione with sodium borohydride in methanol to form 3-methyl-1-(3-methylphenyl)butan-1,3-diol", "Step 3: Protection of the hydroxyl group in 3-methyl-1-(3-methylphenyl)butan-1,3-diol with ethyl acetate and hydrochloric acid to form 3-methyl-1-(3-methylphenyl)butan-1,3-diyl diacetate", "Step 4: Deacetylation of 3-methyl-1-(3-methylphenyl)butan-1,3-diyl diacetate with sodium hydroxide in water to form 3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol" ] }

CAS RN

1862639-52-8

Product Name

3-amino-2-methyl-1-(3-methylphenyl)butan-2-ol

Molecular Formula

C12H19NO

Molecular Weight

193.3

Purity

95

Origin of Product

United States

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